Cas no 180526-11-8 (3,6-Heptadiyn-1-ol)

• Product Name: 3,6-Heptadiyn-1-ol
• CAS No: 180526-11-8
• MF: C₇H₈O
• MW: 108.137822151184
• CID: 1371464
• PubChem ID: 10534631
• Update Time: 2025-04-20

3,6-Heptadiyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,6-Heptadiyn-1-ol
• hepta-3,6-diyn-1-ol
• DTXSID20441299
• 180526-11-8
• 3,6-heptadiynol
• LJFMPEDCJRYBFO-UHFFFAOYSA-N
• 3,6 heptadiynol
• SCHEMBL7904248

• Inchi： 1S/C7H8O/c1-2-3-4-5-6-7-8/h1,8H,3,6-7H2
• InChI Key： LJFMPEDCJRYBFO-UHFFFAOYSA-N
• SMILES： OCCC#CCC#C

Computed Properties

• Exact Mass: 108.05754
• Monoisotopic Mass: 108.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23